Cas no 2097999-08-9 (2-Chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yl)pyrazine)

• Product Name: 2-Chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yl)pyrazine
• CAS No: 2097999-08-9
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 5727143
• PubChem ID: 121203123
• Update Time: 2025-05-21

2-Chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-[4-(methoxymethyl)-4-methylpiperidin-1-yl]pyrazine
• F1907-6991
• 2097999-08-9
• 2-chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yl)pyrazine
• AKOS026711356
• Pyrazine, 2-chloro-3-[4-(methoxymethyl)-4-methyl-1-piperidinyl]-
• 2-Chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yl)pyrazine

• Inchi： 1S/C12H18ClN3O/c1-12(9-17-2)3-7-16(8-4-12)11-10(13)14-5-6-15-11/h5-6H,3-4,7-9H2,1-2H3
• InChI Key： BCTWXNNJGZNSQL-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCC(C)(COC)CC1

Computed Properties

• Exact Mass: 255.1138399g/mol
• Monoisotopic Mass: 255.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 346.2±42.0 °C(Predicted)
• pka: 2.61±0.10(Predicted)

Additional information on 2-Chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yl)pyrazine

2-Chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yl)pyrazine: A Comprehensive Overview

2-Chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yl)pyrazine, also known by its CAS number CAS No. 2097999-08-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their unique electronic properties and potential applications in drug design and advanced materials.

The structure of 2-Chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yl)pyrazine consists of a pyrazine ring substituted with a chlorine atom at position 2 and a piperidine derivative at position 3. The piperidine moiety is further modified with a methoxymethyl group and a methyl group, making it a complex yet highly functionalized molecule. This substitution pattern imparts unique electronic and steric properties to the compound, which are crucial for its applications in various fields.

Recent studies have highlighted the potential of pyrazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the chlorine atom at position 2 enhances the electron-withdrawing effects, which can be beneficial in modulating the activity of biological targets. Additionally, the piperidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, further enhancing its bioavailability and pharmacokinetic properties.

In terms of synthesis, CAS No. 2097999-08-9 can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and cyclization processes. Researchers have explored both traditional organic synthesis techniques and modern catalytic methods to optimize the yield and purity of this compound. For instance, recent advancements in transition-metal-catalyzed cross-coupling reactions have enabled more efficient syntheses of pyrazine derivatives like this one.

The application of 2-Chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yl)pyrazine extends beyond pharmacology into materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The ability to tune the molecule's electronic characteristics through substitution patterns has been a focal point in recent research efforts.

Moreover, this compound has shown potential in agrochemical applications, particularly as a component in pesticides and herbicides. Its ability to interact with specific biological targets makes it an attractive candidate for developing eco-friendly agricultural solutions. However, further studies are required to fully understand its environmental impact and safety profile.

In conclusion, CAS No. 2097999-08-9, or 2-Chloro-3-(4-(methoxymethyl)-4-methylpiperidin-1-yli pyrazine, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.